![molecular formula C13H15ClO3 B1401016 Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate CAS No. 30292-75-2](/img/structure/B1401016.png)
Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate
Overview
Description
Scientific Research Applications
Synthesis and Molecular Structure Studies
Ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, a compound related to Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate, has been synthesized through a Knoevenagel condensation reaction. This synthesis involves reacting 4-chlorobenzaldehyde with ethyl acetoacetate. The resulting compound's structure has been studied using spectral and X-ray diffraction methods, revealing its crystallization in the monoclinic crystal system. Such studies are vital for understanding the molecular configurations and potential reactivity of these compounds (Kumar et al., 2016).
Antimicrobial and Antioxidant Activities
The same compound has been evaluated for its antimicrobial and antioxidant properties. This indicates a potential application in medical research, particularly in the development of new antimicrobial agents and antioxidants (Kumar et al., 2016).
Versatile Intermediate for Heterocycle Synthesis
Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a variant of Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate, is recognized as a highly versatile intermediate. It is used in the synthesis of various trifluoromethyl heterocycles. This showcases the compound's utility in organic chemistry, particularly in synthesizing complex molecular structures (Honey et al., 2012).
Biochemical and Structural Analysis
A novel pyrazole derivative, synthesized using a similar compound, was extensively characterized using spectroscopic methods and X-ray diffraction. This kind of research is crucial for the discovery and development of new biochemical compounds (Naveen et al., 2021).
Enzymatic Reduction Studies
Ethyl 4-Chloro-3-Oxobutanoate, closely related to Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate, has been studied for its enzymatic reduction in organic solvent-water diphasic systems. This kind of research demonstrates the compound's potential application in enzymatic processes and biocatalysis (Shimizu et al., 1990).
properties
IUPAC Name |
ethyl 2-[(3-chlorophenyl)methyl]-3-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO3/c1-3-17-13(16)12(9(2)15)8-10-5-4-6-11(14)7-10/h4-7,12H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCGBPLXOXNIRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC(=CC=C1)Cl)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3-chlorobenzyl)-3-oxobutanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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